Cas no 22302-09-6 (1-Naphthalenesulfonicacid, aluminum salt (3:1))

• Product Name: 1-Naphthalenesulfonicacid, aluminum salt (3:1)
• CAS No: 22302-09-6
• MF: C₃₀H₂₁AlO₉S₃
• MW: 648.658883810043
• CID: 289682
• PubChem ID: 19799935
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, aluminum salt (3:1)
• Aluminium tri(1-naphthalenesulfonate)
• Aluminium tri(naphthalene-1-sulphonate)
• aluminum trinaphthalene-1-sulfonate
• Aluminum tri(naphthalene-1-sulfonate)
• NS00084671
• EINECS 244-898-4
• 22302-09-6

• Inchi： 1S/3C10H8O3S.Al/c3*11-14(12,13)10-7-3-5-8-4-1-2-6-9(8)10;/h3*1-7H,(H,11,12,13);/q;;;+3/p-3
• InChI Key： ZGGTXWJUABLXKA-UHFFFAOYSA-K
• SMILES： S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)[O-].S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)[O-].S(C1C=CC=C2C=CC=CC2=1)(=O)(=O)[O-].[Al+3]

Computed Properties

• Exact Mass: 648.01633
• Monoisotopic Mass: 462.431105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 171.6